Cas no 37092-77-6 (Benzeneethanamine, a-(cyclobutylmethyl)-)

Benzeneethanamine, a-(cyclobutylmethyl)- structure
37092-77-6 structure
Product Name:Benzeneethanamine, a-(cyclobutylmethyl)-
CAS No:37092-77-6
MF:C13H19N
MW:189.29666352272
CID:322925
PubChem ID:302122
Update Time:2025-04-19

Benzeneethanamine, a-(cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-(cyclobutylmethyl)-
    • 1-cyclobutyl-3-phenylpropan-2-amine
    • AC1L6ZW7
    • NSC184772
    • NSC-184772
    • DTXSID90306967
    • 37092-77-6
    • AKOS014775749
    • Inchi: 1S/C13H19N/c14-13(10-12-7-4-8-12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,14H2
    • InChI Key: YDUQPFHSPWCIDO-UHFFFAOYSA-N
    • SMILES: NC(CC1C=CC=CC=1)CC1CCC1

Computed Properties

  • Exact Mass: 189.15187
  • Monoisotopic Mass: 189.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 295.5°Cat760mmHg
  • Flash Point: 123.6°C
  • Refractive Index: 1.549
  • PSA: 26.02
  • LogP: 3.44690
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